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Compound of Interest

Compound Name: Formamide-d2

Cat. No.: B1490776 Get Quote

Formamide-d2: A Technical Guide for Researchers
An In-depth Examination of the Physical Properties and Experimental Methodologies for

Formamide-N,N-d2

Formamide-d2, specifically Formamide-N,N-d2, is the deuterated isotopologue of formamide

where the two hydrogen atoms on the amide nitrogen are substituted with deuterium. This

modification makes it a valuable solvent in various research applications, particularly in NMR

(Nuclear Magnetic Resonance) spectroscopy, where the absence of protons on the nitrogen

minimizes solvent interference. It is also used as a denaturant for DNA and RNA, where its

ability to lower the melting temperature of nucleic acid duplexes is critical.[1][2] This guide

provides a detailed overview of its core physical properties, the experimental protocols used to

determine them, and a logical workflow for its application in a research setting.

Core Physical and Chemical Properties
The introduction of deuterium increases the molecular weight of formamide and can subtly

influence its physical properties such as density and boiling point. The data presented below

has been compiled from various chemical suppliers and databases.
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Property Value Unit Notes

Chemical Formula CHD₂NO[1] -
Specifically

Formamide-N,N-d2

Molecular Weight 47.05[1] g/mol Calculated

CAS Number 35645-04-6[1][3] -
For Formamide-N,N-

d2

Appearance
Colorless liquid[4][5]

[6]
-

Often described as

oily or viscous[5][6]

Melting Point ~2-3 °C

Similar to non-

deuterated

formamide[5][7]

Boiling Point ~210 °C

Similar to non-

deuterated

formamide[5][6][7][8]

Density ~1.14 g/mL

Slightly higher than

non-deuterated

formamide

Refractive Index

(n20/D)
~1.447[5][9] -

Similar to non-

deuterated formamide

Isotopic Purity ≥99 atom % D[3]
Commercially

available standard

Chemical Purity ≥98 %[3]
Commercially

available standard

Note: The values for melting point, boiling point, density, and refractive index are based on the

properties of standard formamide (CAS 75-12-7)[4][5][7], as specific experimental values for

the deuterated version are not widely published. Deuteration typically causes minor increases

in these values.
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The characterization of formamide-d2 relies on standard analytical chemistry techniques.

Below are detailed methodologies for determining its key physical properties.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which formamide-d2 transitions from a solid to a

liquid state.

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer,

cooling bath (e.g., dry ice/acetone).

Procedure:

Sample Preparation: A small amount of liquid formamide-d2 is introduced into a capillary

tube. The sample is then frozen by immersing the bottom of the tube in a cooling bath.

Apparatus Setup: The frozen capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating: The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The sample is observed through the magnifying lens. The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range.

The temperature at which the last crystal melts is recorded as the end of the range. For a

pure substance, this range should be narrow.

Determination of Boiling Point (Distillation Method)
Objective: To determine the temperature at which the vapor pressure of formamide-d2
equals the atmospheric pressure.

Apparatus: Distillation flask, condenser, receiving flask, calibrated thermometer, heating

mantle, boiling chips.

Procedure:
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Setup: A small volume of formamide-d2 is placed in the distillation flask with a few boiling

chips to ensure smooth boiling. The flask is connected to a condenser and a receiving

flask.

Thermometer Placement: A thermometer is positioned so that its bulb is just below the

side arm of the distillation flask, ensuring it measures the temperature of the vapor that is

distilling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, condenses in the

condenser, and collects in the receiving flask.

Measurement: The temperature is recorded when it stabilizes, which indicates the boiling

point. This is the temperature at which a constant reflux of condensate is observed on the

thermometer bulb.

Determination of Density (Pycnometer Method)
Objective: To accurately measure the mass per unit volume of formamide-d2.

Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance,

thermostat/water bath.

Procedure:

Calibration: The empty pycnometer is weighed precisely. It is then filled with a reference

substance of known density (e.g., deionized water) at a specific temperature (e.g., 20°C)

and weighed again to determine its exact volume.

Sample Measurement: The pycnometer is cleaned, dried, and filled with formamide-d2. It

is brought to the same specific temperature in a water bath.

Weighing: The pycnometer filled with formamide-d2 is weighed.

Calculation: The density is calculated by dividing the mass of the formamide-d2 (mass of

filled pycnometer minus mass of empty pycnometer) by the calibrated volume of the

pycnometer.
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Determination of Refractive Index (Abbe Refractometer)
Objective: To measure the extent to which light is bent when passing through formamide-d2.

Apparatus: Abbe refractometer, constant temperature water bath, dropper, lint-free tissue.

Procedure:

Calibration: The refractometer is calibrated using a standard with a known refractive index

(e.g., distilled water).

Sample Application: A few drops of formamide-d2 are placed on the prism of the

refractometer. The prisms are then closed and locked.

Temperature Control: The prisms are brought to a constant temperature (typically 20°C)

using the connected water bath.

Measurement: The user looks through the eyepiece and adjusts the knob until the dividing

line between the light and dark fields is sharp and centered on the crosshairs. The

refractive index is then read from the instrument's scale.

Visualized Workflow: Application in Research
Formamide-d2 is a crucial solvent for preparing samples for NMR spectroscopy, a primary

technique for determining molecular structure. The following diagram illustrates a typical

workflow for this process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1490776?utm_src=pdf-body
https://www.benchchem.com/product/b1490776?utm_src=pdf-body
https://www.benchchem.com/product/b1490776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1490776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

NMR Analysis

Data Interpretation

Weigh Analyte

Dissolve in
Formamide-d2

Add Internal
Standard (e.g., TMS)

Transfer to
NMR Tube

Insert Sample into
NMR Spectrometer

Sample Ready

Acquire Spectrum
(e.g., 1H, 13C)

Process Data
(FT, Phasing, Baseline Correction)

Analyze Chemical Shifts,
Coupling Constants, Integrals

Processed Data

Elucidate Molecular
Structure

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation and analysis using Formamide-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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